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Compound of Interest

1-Ethyl-3-methylimidazolium
Compound Name:
dicyanamide

Cat. No.: B1365684

This guide provides essential safety and logistical information for the proper disposal of 1-
Ethyl-3-methylimidazolium dicyanamide (EMIM DCA), ensuring the safety of laboratory
personnel and compliance with environmental regulations. The following procedures are
designed for researchers, scientists, and drug development professionals who handle this ionic
liquid.

Immediate Safety and Handling Precautions

1-Ethyl-3-methylimidazolium dicyanamide is classified as harmful if swallowed, causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It may also cause an
allergic skin reaction.[3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:
e Gloves: Chemical-resistant gloves (e.qg., nitrile) must be inspected before use.[2]

o Eye Protection: Safety glasses with side-shields or goggles are required.[2]

e Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

» Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH-approved respirator.[2]

In Case of Exposure:
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» Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation or a rash occurs, seek medical attention.[3][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical advice.[1][5]

 Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.

[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or
oxygen.[2]

Step-by-Step Disposal Protocol

The primary route for disposal of 1-Ethyl-3-methylimidazolium dicyanamide is through an
approved hazardous waste disposal plant.[4][5] Do not dispose of this chemical down the drain
or in regular trash.

Step 1: Waste Identification and Segregation

o Designate a specific, sealed container for the collection of 1-Ethyl-3-methylimidazolium
dicyanamide waste.

e This waste must be segregated from other waste streams to avoid unintended chemical
reactions. It is incompatible with strong oxidizing agents.[5]

Step 2: Waste Container Labeling
o The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

[¢]

o

The full chemical name: "1-Ethyl-3-methylimidazolium dicyanamide"

o

The associated hazards (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.

[¢]
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Step 3: Storage of Waste

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

e Storage should be at moderate temperatures in a dry area.[2]
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest documentation. The Resource
Conservation and Recovery Act (RCRA) governs the management of hazardous waste from
generation to disposal.[6]

Spill Response:
« In the event of a spill, avoid contact with the skin and inhalation of vapors.[1]

e Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a sealed
container for disposal as hazardous waste.

» Ventilate the area of the spill.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Ethyl-3-methylimidazolium
dicyanamide.
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Property Value Reference
CAS Number 370865-89-7 [11[7]
Molecular Weight 177.21 g/mol [7]

Density (26 °C) 1.101 g/cm3 [7]

Melting Point -21°C [7]

Flash Point 221 °C (429.8 °F) - closed cup

Toxicity to Fish (LC50) > 123 mg/l (Danio rerio, 96 h) [4]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1-Ethyl-3-methylimidazolium dicyanamide.
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Caption: Disposal workflow for 1-Ethyl-3-methylimidazolium dicyanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1365684?utm_src=pdf-custom-synthesis
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0003%20EMIM%20DCA%2C%201-Ethyl-3-methlyimidazolium%20dicyanamide_Label.pdf
https://roco.global/wp-content/uploads/2021/02/SDS-IL-0003-EMIM-DCA-2022.pdf
https://www.carlroth.com/medias/SDB-2053-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk2NTF8YXBwbGljYXRpb24vcGRmfGFHRTRMMmhoTnk4NU1UZzBNRFV3TURnMU9URTRMMU5FUWw4eU1EVXpYMDFVWDBWT0xuQmtaZ3wxNmM3MzhjOWFlZjU4Yjk1YjdmOGQzYzRiYjQzNGJmYTRiNWM4YzNjOTliNWZhOTI0N2IyMGE3OTg2MTgwZjRh
https://www.sigmaaldrich.com/US/en/sds/sial/00796?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH2690118&productDescription=1-ETHL-3-METHLIMIDAZOLIUM+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://iolitec.de/sites/iolitec.de/files/2017-05/TDS%20IL-0003%20EMIM%20DCA.pdf
https://www.benchchem.com/product/b1365684#1-ethyl-3-methylimidazolium-dicyanamide-proper-disposal-procedures
https://www.benchchem.com/product/b1365684#1-ethyl-3-methylimidazolium-dicyanamide-proper-disposal-procedures
https://www.benchchem.com/product/b1365684#1-ethyl-3-methylimidazolium-dicyanamide-proper-disposal-procedures
https://www.benchchem.com/product/b1365684#1-ethyl-3-methylimidazolium-dicyanamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1365684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

